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Introduction
Wild-type p53-induced phosphatase 1 (Wip1), also known as protein phosphatase, Mg2+/Mn2+

dependent 1D (PPM1D), is a serine/threonine phosphatase that has emerged as a critical

regulator in the DNA damage response (DDR) and cell cycle control pathways.[1][2][3][4][5]

Wip1 functions as a negative regulator of key tumor-suppressing proteins such as p53, ataxia-

telangiectasia mutated (ATM), and checkpoint kinases 1 and 2 (Chk1/2).[3][4] Overexpression

of Wip1 has been observed in various human cancers, making it an attractive therapeutic

target.[2][3][4]

GSK2830371 is a potent and highly selective allosteric inhibitor of Wip1 phosphatase with an

IC50 of 6 nM.[6][7] By inhibiting Wip1, GSK2830371 can restore the activity of tumor

suppressor pathways, leading to cell cycle arrest and apoptosis in cancer cells.[8][9] The

deuterated analog, GSK2830371-d4, is often utilized as an internal standard in bioanalytical

methods for accurate quantification in complex biological matrices. Understanding the

Absorption, Distribution, Metabolism, and Excretion (ADME) properties of Wip1 inhibitors is

crucial for their development as therapeutic agents. This application note provides an overview

of the key in vitro and in vivo ADME studies for characterizing compounds like GSK2830371-

d4, along with detailed experimental protocols. While specific quantitative data for

GSK2830371-d4 is not publicly available, this document presents illustrative data in a

structured format to guide researchers.
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Wip1 Signaling Pathway
The following diagram illustrates the central role of Wip1 in the DNA damage response

pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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